Cas no 1246815-83-7 (2-N-Propyl Pramipexole)

• Product Name: 2-N-Propyl Pramipexole
• CAS No: 1246815-83-7
• MF: C₁₃H₂₃N₃S
• MW: 253.406821489334
• CID: 824536
• PubChem ID: 56604951
• Update Time: 2025-10-28

2-N-Propyl Pramipexole Chemical and Physical Properties

Names and Identifiers

• 2-N-Propyl Pramipexole
• (6S)-2-N,6-N-dipropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• 2,6-Benzothiazolediamine, 4,5, 6,7-tetrahydro-N2,N6-dipropyl-, (6S)-
• 2-N-Propyl Pramipexo
• (6S)-N,N'-Dipropyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• (S)-2,6-Dipropylamino-4,5,6,7-tetrahydrobenzothiazole
• 2,6-Benzothiazolediamine,4,5,6,7-tetrahydro-N2,N6-dipropyl-,(6S)
• BEN244
• N-Propylpramipexole
• Pramipexole dihydrochloride impurity,N-propylpramipexole-[USP]
• Pramipexole dihydrochloride monohydrate specified impurity B [EP]
• UNII-HFX3W8MNCL
• (6S)-N2,N6-DIPROPYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE-2,6-DIAMINE
• PRAMIPEXOLE DIHYDROCHLORIDE IMPURITY, N-PROPYLPRAMIPEXOLE- [USP IMPURITY]
• SCHEMBL8038081
• 1246815-83-7
• Pramipexole dihydrochloride monohydrate specified impurity B
• HFX3W8MNCL
• PRAMIPEXOLE DIHYDROCHLORIDE IMPURITY, N-PROPYLPRAMIPEXOLE-[USP IMPURITY]
• Pramipexole dihydrochloride impurity, N-propylpramipexole-(USP)
• DTXSID80154459
• 2,6-Benzothiazolediamine,4,5,6,7-tetrahydro-N2,N6-dipropyl-,(6S)-
• Pramipexole Impurity B
• Pramipexole dihydrochloride impurity, N-propylpramipexole-[USP]
• PRAMIPEXOLE DIHYDROCHLORIDE MONOHYDRATE IMPURITY B (EP IMPURITY)
• 4,5,6,7-Tetrahydro-N2,N6-dipropyl-2,6-benzothiazolediamine, (-)-
• (S)-N2,N6-dipropyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine? (Pramipexole Impurity pound(c)
• Q27279909
• G81152
• 2,6-Benzothiazolediamine, 4,5,6,7-tetrahydro-N2,N6-dipropyl-, (6S)-
• Pramipexole dihydrochloride impurity, N-propylpramipexole- [USP]
• CS-0165704
• PRAMIPEXOLE DIHYDROCHLORIDE MONOHYDRATE IMPURITY B [EP IMPURITY]
• DTXCID6076950
• (6S)-4,5,6,7-Tetrahydro-N2,N6-dipropyl-2,6-benzothiazolediamine; (6S)-N,N'-Di-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• PRAMIPEXOLE DIHYDROCHLORIDE IMPURITY, N-PROPYLPRAMIPEXOLE-(USP IMPURITY)
• J-005120

• Inchi： 1S/C13H23N3S/c1-3-7-14-10-5-6-11-12(9-10)17-13(16-11)15-8-4-2/h10,14H,3-9H2,1-2H3,(H,15,16)/t10-/m0/s1
• InChI Key： NSHVRDSQVRQBFT-JTQLQIEISA-N
• SMILES： S1C(NCCC)=NC2=C1C[C@H](CC2)NCCC

Computed Properties

• Exact Mass: 253.16100
• Monoisotopic Mass: 253.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Melting Point: 107-110°C
• PSA: 68.42000
• LogP: 2.63470

2-N-Propyl Pramipexole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 2-N-Propyl Pramipexole

2-N-Propyl Pramipexole: A Comprehensive Overview

2-N-Propyl Pramipexole, also known by its CAS number 1246815-83-7, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of pramipexole, a well-known dopamine receptor agonist used in the treatment of Parkinson's disease and restless legs syndrome. The addition of the propyl group in the 2-N position introduces unique chemical and pharmacological properties that have been extensively studied in recent years.

The chemical structure of 2-N-Propyl Pramipexole plays a crucial role in its pharmacokinetics and bioavailability. The propyl substitution enhances lipophilicity, which may improve the compound's ability to cross biological membranes, including the blood-brain barrier. This modification could potentially lead to improved therapeutic efficacy and reduced side effects compared to the parent compound pramipexole. Recent studies have explored the impact of this structural change on receptor binding affinity and selectivity, with promising results indicating enhanced dopaminergic activity.

In terms of pharmacodynamics, 2-N-Propyl Pramipexole exhibits a high affinity for dopamine D₃ receptors, which are implicated in the pathophysiology of Parkinson's disease. This selectivity is particularly advantageous as it may reduce off-target effects associated with non-selective dopamine agonists. Preclinical studies have demonstrated that this compound shows potent anti-parkinsonian effects in animal models, suggesting its potential as a next-generation therapy for neurodegenerative disorders.

The synthesis of 2-N-Propyl Pramipexole involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical testing. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to confirm the compound's identity and characterize its physicochemical properties.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of 2-N-Propyl Pramipexole. These models suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as an oral medication. In vivo studies have corroborated these predictions, showing that the compound achieves therapeutic concentrations in the brain following oral administration.

Toxicological evaluations of 2-N-Propyl Pramipexole have revealed a favorable safety profile. Acute and chronic toxicity studies in animal models indicate that the compound is well-tolerated at doses relevant to human therapeutic use. Additionally, genotoxicity assays have shown no evidence of mutagenic potential, further supporting its safety for clinical application.

The clinical development of 2-N-Propyl Pramipexole is currently at an advanced stage, with ongoing phase II trials assessing its efficacy and safety in patients with early-stage Parkinson's disease. Early results from these trials are encouraging, with participants reporting improved motor function and reduced symptom severity compared to placebo. These findings underscore the potential of this compound to address unmet medical needs in neurology.

In conclusion, 2-N-Propyl Pramipexole, CAS number 1246815-83-7, represents a promising advancement in dopamine receptor agonist therapy. Its unique chemical structure, enhanced pharmacological properties, and favorable safety profile make it a compelling candidate for treating neurodegenerative disorders. As research continues to progress, this compound holds great potential for improving patient outcomes in Parkinson's disease and related conditions.